Cas no 853058-40-9 (2,4-diethyl 3-amino-1H-pyrrole-2,4-dicarboxylate)

2,4-diethyl 3-amino-1H-pyrrole-2,4-dicarboxylate structure

853058-40-9 structure

Product Name:2,4-diethyl 3-amino-1H-pyrrole-2,4-dicarboxylate

CAS No:853058-40-9

MF:C₁₀H₁₄N₂O₄

MW:226.229162693024

MDL:MFCD10566518

CID:830121

PubChem ID:53434156

Update Time:2024-10-26

2,4-diethyl 3-amino-1H-pyrrole-2,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

- dimethyl 3-amino-1H-pyrrole-2,4-dicarboxylate
- Diethyl 3-amino-1H-pyrrole-2,4-dicarboxylate
- 3-AMINO-1H-PYRROLE-2,4-DICARBOXYLIC ACID DIETHYL ESTER
- 2,4-diethyl 3-amino-1H-pyrrole-2,4-dicarboxylate
- 1H-Pyrrole-2,4-dicarboxylic acid, 3-amino-, diethyl ester (9CI)
- 853058-40-9
- DTXSID00700679
- JLMFCRWHSHFKAJ-UHFFFAOYSA-N
- AKOS015855568
- DB-124627
- MFCD10566518
- AS-66395
- CS-0061595
- Diethyl3-amino-1H-pyrrole-2,4-dicarboxylate
- AB56173
- SCHEMBL1493615
- MDL： MFCD10566518
- Inchi： 1S/C10H14N2O4/c1-3-15-9(13)6-5-12-8(7(6)11)10(14)16-4-2/h5,12H,3-4,11H2,1-2H3
- InChI Key： JLMFCRWHSHFKAJ-UHFFFAOYSA-N
- SMILES： O=C(C1C(N)=C(C(OCC)=O)NC=1)OCC

Computed Properties

Exact Mass: 226.09535693g/mol
Monoisotopic Mass: 226.09535693g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 16
Rotatable Bond Count: 6
Complexity: 270
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 94.4Å²

2,4-diethyl 3-amino-1H-pyrrole-2,4-dicarboxylate Security Information

HazardClass：IRRITANT

2,4-diethyl 3-amino-1H-pyrrole-2,4-dicarboxylate Pricemore >>

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Chemenu	CM280163-5g	Diethyl 3-amino-1H-pyrrole-2,4-dicarboxylate	853058-40-9	95%	5g	$***	2023-05-29
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2,4-diethyl 3-amino-1H-pyrrole-2,4-dicarboxylate Production Method

Production Method 1

6829-40-9

94-05-3

853058-40-9

Reaction Conditions

1.1 Reagents: Sodium ethoxide Solvents: Ethanol ; reflux

Reference

Inhibitors of HIV-1 attachment. Part 11: The discovery and structure-activity relationships associated with 4,6-diazaindole cores

Bender, John A.; et al, Bioorganic & Medicinal Chemistry Letters, 2013, 23(1), 218-222

2,4-diethyl 3-amino-1H-pyrrole-2,4-dicarboxylate Raw materials

2,4-diethyl 3-amino-1H-pyrrole-2,4-dicarboxylate Preparation Products

2,4-diethyl 3-amino-1H-pyrrole-2,4-dicarboxylate (853058-40-9)

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(CAS:853058-40-9)2,4-diethyl 3-amino-1H-pyrrole-2,4-dicarboxylate

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Quantity:1g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 07:12

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853058-40-9 (2,4-diethyl 3-amino-1H-pyrrole-2,4-dicarboxylate) Related Products

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Amadis Chemical Company Limited

(CAS:853058-40-9)2,4-diethyl 3-amino-1H-pyrrole-2,4-dicarboxylate

Purity:99%

Quantity:1g

Price ($):302.0